CPX-POM

• IUPAC Name: N/A
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: CPX-POM; CPXPOM; CPX POM

Description

CPX-POM is phosphoryloxymethyl (POM) ester-based prodrug of ciclopirox (CPX), a synthetic, broad-spectrum antifungal agent with antibacterial, anti-inflammatory and potential antineoplastic activities. Upon intravenous administration of CPX-POM, the POM moiety is cleaved off by phosphatases and the active metabolite CPX is released. Although its exact anticancer mechanism is not yet fully elucidated, CPX has been shown to inhibit tumor cell proliferation, induce apoptosis, and reduce tumor cell mobility in certain cancer types.

Scientific Research Applications

1. Cardiopulmonary Exercise Testing (CPX) Enhancements

Cardiopulmonary exercise testing (CPX) has significantly advanced in its evidence base over recent decades. The 2016 focused update on clinical recommendations for CPX data assessment highlights its extensive application in specific patient populations. The update confirms existing algorithms, proposes new ones based on emerging evidence, and further clarifies the application of oxygen consumption at ventilatory thresholds. It emphasizes the value of combining CPX with other assessments and discusses personnel considerations for CPX laboratories, underscoring its growing significance in clinical applications (Guazzi et al., 2018).

2. Pharmacokinetics in Cancer Treatment

Ciclopirox Prodrug (CPX-POM) is an innovative anticancer agent evaluated for its pharmacokinetics in animals and humans, particularly in bladder cancer treatment. Studies have shown that CPX-POM is rapidly metabolized to CPX in blood, demonstrating excellent bioavailability and extensive urinary elimination in animal species. This property of CPX-POM has pivotal implications in achieving plasma and urine CPX exposures that surpass in vitro IC50 values in both animals and humans, offering promising therapeutic potential in oncology (Weir et al., 2019).

3. Anticancer Mechanism of CPX-POM

CPX-POM, through its active metabolite CPX, exhibits significant anticancer properties. CPX interferes with several cellular processes, including inhibiting tumor cell proliferation and inducing apoptosis. It affects various signaling pathways, such as Notch1, and influences the expression of gamma-secretase complex proteins. CPX-POM's improved solubility and systemic efficacy highlight its potential as a novel therapeutic agent in cancer treatment, particularly in urothelial cancers (Definition, 2020).